Cas no 396730-54-4 (6-Oxa-1-azabicyclo[3.2.1]oct-3-en-7-one)
396730-54-4 structure
Product Name:6-Oxa-1-azabicyclo[3.2.1]oct-3-en-7-one
CAS No:396730-54-4
MF:C6H7NO2
MW:125.125281572342
CID:299783
PubChem ID:21942221
Update Time:2025-04-19
6-Oxa-1-azabicyclo[3.2.1]oct-3-en-7-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Oxa-1-azabicyclo[3.2.1]oct-3-en-7-one
- 6-Oxa-1-azabicyclo[3.2.1]oct-3-en-7-one(9CI)
- 396730-54-4
- SCHEMBL994432
- DTXSID30620492
-
- Inchi: 1S/C6H7NO2/c8-6-7-3-1-2-5(4-7)9-6/h1-2,5H,3-4H2
- InChI Key: ACICPQDKCZFZCN-UHFFFAOYSA-N
- SMILES: O1C(N2CC=CC1C2)=O
Computed Properties
- Exact Mass: 125.04771
- Monoisotopic Mass: 125.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
6-Oxa-1-azabicyclo[3.2.1]oct-3-en-7-one Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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